ethyl 1-ethyl-4-[(4-methoxybenzyl)amino]-3-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate

• IUPAC Name: ethyl 1-ethyl-4-[(4-methoxyphenyl)methylamino]-3-methylpyrazolo[3,4-b]pyridine-5-carboxylate
• InChI: InChI=1S/C20H24N4O3/c1-5-24-19-17(13(3)23-24)18(16(12-22-19)20(25)27-6-2)21-11-14-7-9-15(26-4)10-8-14/h7-10,12H,5-6,11H2,1-4H3,(H,21,22)
• InChI Key: VTEZQFTXRLWMLC-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=NC=C(C(=C2C(=N1)C)NCC3=CC=C(C=C3)OC)C(=O)OCC
• Molecular Formula: C20H24N4O3
• Molecular Weight: 368.4 g/mol

Description

“Ethyl 1-ethyl-4-[(4-methoxybenzyl)amino]-3-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate” is a chemical compound. It is part of a class of compounds known as pyrazolopyridines, which have been the subject of numerous studies due to their potential applications in various fields.

Synthesis Analysis

The synthesis of related pyrazolopyridine derivatives has been reported in several studies. One method involves the reaction of N-Boc-4-aminopyrazole-5-carbaldehydes with methyl 3,3-dimethoxypropanoate or β-keto esters in acetic acid under reflux. This forms methyl (ethyl) pyrazolo [4,3-b]pyridine-6-carboxylates, which can then be converted to the corresponding tert-butyl carboxylates via intermediate carboxylic acids.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of N-Fused Heterocycles : A study by Harb et al. (1989) explored the conversion of ethyl 6-amino-5-cyano-4-aryl-2-methyl-4H-pyran-3-carboxylates into various derivatives including isoxazolo[3,4-b]pyridine and pyrano[2,3-b]pyridine, showcasing the versatility in synthesizing N-fused heterocycles (Harb et al., 1989).

• Efficient Synthesis of Pyrazolo[3,4-b]Pyridine Derivatives : Ghaedi et al. (2015) achieved an efficient synthesis of novel ethyl-1,3,4-triphenyl-1H-pyrazolo[3,4-b]pyridine-6-carboxylate products through condensation processes, highlighting the compound's potential in creating new N-fused heterocycles (Ghaedi et al., 2015).

Applications in Cytotoxicity and Anticancer Research

• Cytotoxic Activity Against Cancer Cells : Hassan et al. (2015) investigated pyrazolo[1,5-a]pyrimidines derived from the reaction of 5-amino-3-(4-methoxyphenylamino)-N-aryl-1H-pyrazole-4-carboxamides for their cytotoxicity against human cancer cell lines, indicating potential in anticancer research (Hassan et al., 2015).

• Synthesis and Cytotoxicity of New Derivatives : Another study by Hassan et al. (2014) focused on synthesizing 5-Amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides and their pyrazolo[1,5-a]pyrimidine derivatives, which were then screened for in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells (Hassan et al., 2014).

Development of Novel Antituberculosis Compounds

• Design and Synthesis of GyrB Inhibitors : A study by Jeankumar et al. (2013) involved the design and synthesis of ethyl-4-(4-((substituted benzyl)amino)piperidin-1-yl)-2-(phenyl/pyridyl)thiazole-5-carboxylates as inhibitors of Mycobacterium tuberculosis GyrB ATPase, showcasing an application in developing new antituberculosis agents (Jeankumar et al., 2013).

Miscellaneous Applications

• Microwave-Assisted Direct Amidation : Milosevic et al. (2015) explored the microwave-assisted treatment of ethyl 5-hydroxy-1-phenyl-1H-pyrazole-4-carboxylate with primary aliphatic amines, highlighting a novel method in organic synthesis (Milosevic et al., 2015).

• Synthesis of Auxin Activities of Acylamides : Yue et al. (2010) synthesized Ethyl 3-(4-methoxy phenyl)-1H-pyrazole-5-carboxylate and investigated its auxin activities, providing insights into its potential agricultural applications (Yue et al., 2010).

Future Directions

The future directions for research on this compound could involve further exploration of its synthesis methods, potential applications, and properties. Pyrazolopyridine derivatives have been the subject of numerous studies due to their potential applications in various fields, and “ethyl 1-ethyl-4-[(4-methoxybenzyl)amino]-3-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate” could be a part of this ongoing research.